Cas no 1249524-34-2 (5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid)
1249524-34-2 structure
Product Name:5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No:1249524-34-2
MF:C8H9IN2O2
MW:292.073734045029
CID:5231633
Update Time:2023-08-26
5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid
- STL584530
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- Inchi: 1S/C8H9IN2O2/c1-11-7(4-2-3-4)5(9)6(10-11)8(12)13/h4H,2-3H2,1H3,(H,12,13)
- InChI Key: WVQHTRYPAFSSHG-UHFFFAOYSA-N
- SMILES: IC1C(C(=O)O)=NN(C)C=1C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 232
- XLogP3: 1.3
- Topological Polar Surface Area: 55.1
5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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